Cas no 2172604-68-9 (5-4-(2-aminoethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylpentanenitrile)

• Product Name: 5-4-(2-aminoethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylpentanenitrile
• CAS No: 2172604-68-9
• MF: C₁₂H₁₉N₅
• MW: 233.312761545181
• CID: 6406332
• PubChem ID: 165750647
• Update Time: 2025-10-19

5-4-(2-aminoethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylpentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-4-(2-aminoethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylpentanenitrile
• 5-[4-(2-aminoethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]pentanenitrile
• 2172604-68-9
• EN300-1598071

• Inchi： 1S/C12H19N5/c13-7-2-1-3-9-17-12(10-4-5-10)11(6-8-14)15-16-17/h10H,1-6,8-9,14H2
• InChI Key： DQNGFEVMZVHRBE-UHFFFAOYSA-N
• SMILES： N1(CCCCC#N)C(=C(CCN)N=N1)C1CC1

Computed Properties

• Exact Mass: 233.16404563g/mol
• Monoisotopic Mass: 233.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 80.5Ų

Additional information on 5-4-(2-aminoethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylpentanenitrile

Recent Advances in the Study of 5-4-(2-aminoethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylpentanenitrile (CAS: 2172604-68-9)

The compound 5-4-(2-aminoethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylpentanenitrile (CAS: 2172604-68-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 5-4-(2-aminoethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylpentanenitrile as a versatile scaffold in drug discovery. The compound's triazole moiety, combined with the cyclopropyl and nitrile functional groups, offers a rich platform for structural modifications, enabling the development of novel bioactive molecules. Researchers have employed advanced synthetic strategies, including click chemistry and palladium-catalyzed cross-coupling reactions, to optimize the compound's pharmacological properties.

In vitro and in vivo studies have demonstrated that 5-4-(2-aminoethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylpentanenitrile exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on key enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, preliminary data suggest that the compound may possess anticancer properties, particularly in targeting specific oncogenic signaling pathways.

Further investigations into the compound's mechanism of action have revealed its ability to modulate protein-protein interactions, a feature that is increasingly recognized as crucial in the development of next-generation therapeutics. Structural-activity relationship (SAR) studies have identified critical pharmacophores within the molecule, providing valuable insights for future drug design efforts. These findings underscore the compound's potential as a lead structure in the development of novel therapeutic agents.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing potential off-target effects. Ongoing research is focused on addressing these issues through rational drug design and advanced formulation strategies. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the development of derivatives with improved efficacy and safety profiles.

In conclusion, 5-4-(2-aminoethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylpentanenitrile represents a promising avenue for drug discovery, with its unique structural features and broad biological activity. Continued research efforts are likely to yield significant advancements in understanding its therapeutic potential and translating these findings into clinical applications. This compound serves as a testament to the ongoing innovation in chemical biology and the pursuit of novel treatments for complex diseases.